Cas no 888413-27-2 (N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide)

• Product Name: N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide
• CAS No: 888413-27-2
• MF: C₁₇H₁₉N₃O₄S₂
• MW: 393.480461359024
• CID: 5946791
• PubChem ID: 7167211
• Update Time: 2025-06-03

N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide
• N-methyl-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, N-methyl-2-[[4-(1-pyrrolidinylsulfonyl)benzoyl]amino]-
• N-methyl-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]thiophene-3-carboxamide
• AB00674075-01
• 888413-27-2
• AKOS024605416
• N-methyl-2-[4-(pyrrolidine-1-sulfonyl)benzamido]thiophene-3-carboxamide
• F1358-0680

• Inchi： 1S/C17H19N3O4S2/c1-18-16(22)14-8-11-25-17(14)19-15(21)12-4-6-13(7-5-12)26(23,24)20-9-2-3-10-20/h4-8,11H,2-3,9-10H2,1H3,(H,18,22)(H,19,21)
• InChI Key： VZQQBTWZEHMSIN-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)SC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 393.08169844g/mol
• Monoisotopic Mass: 393.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• pka: 11.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide

Comprehensive Overview of N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide (CAS No. 888413-27-2)

The compound N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide, identified by its CAS No. 888413-27-2, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a thiophene core with a pyrrolidine-sulfonyl moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has focused on sulfonamide-based compounds due to their versatile biological activities. The N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide stands out as a promising candidate, especially in the context of kinase inhibition and receptor modulation. These properties are highly relevant to current research trends, such as the development of novel anti-inflammatory agents and anticancer therapies. With the rise of AI-driven drug discovery, this compound has also been explored in virtual screening campaigns, highlighting its potential as a lead compound for further optimization.

The synthesis of CAS No. 888413-27-2 involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in peer-reviewed literature. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and reproducibility. These analytical methods are critical for researchers who seek to validate the compound's identity and assess its suitability for biological testing. Given the increasing emphasis on reproducibility in scientific research, the availability of well-characterized compounds like this is essential.

From a commercial perspective, N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its applications extend beyond drug discovery, including use as a chemical probe in mechanistic studies and as a reference standard in analytical chemistry. The compound's stability under various conditions makes it a reliable tool for researchers investigating structure-activity relationships (SAR) in medicinal chemistry.

As the demand for small-molecule therapeutics continues to grow, compounds like CAS No. 888413-27-2 are likely to play a pivotal role in addressing unmet medical needs. Its unique combination of a thiophene scaffold and sulfonamide functionality offers a rich platform for further chemical modifications, enabling the exploration of new pharmacological profiles. This aligns with the broader trend of fragment-based drug design, where researchers build upon core structures to enhance potency and selectivity.

In conclusion, N-methyl-2-4-(pyrrolidine-1-sulfonyl)benzamidothiophene-3-carboxamide represents a compelling example of modern medicinal chemistry. Its well-defined structure, coupled with its potential biological relevance, makes it a valuable asset for researchers aiming to advance the field of targeted therapy. As scientific inquiries into its mechanisms and applications progress, this compound is poised to contribute significantly to the next generation of therapeutic innovations.